4-bromo-N-(1-ethylpropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-(1-ethylpropyl)benzamide, also known as 4-Br-NEPB, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzamide derivatives and is structurally similar to other compounds such as N-(4-bromophenyl)acetamide and N-(4-bromophenyl)benzamide. 4-Br-NEPB has been shown to have potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology.
Mechanism of Action
The mechanism of action of 4-bromo-N-(1-ethylpropyl)benzamide involves its interaction with the TRPM8 ion channel. It has been shown to bind to a specific site on the channel and inhibit its activity. This leads to a decrease in the influx of calcium ions into the cell, which in turn reduces the sensation of pain.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(1-ethylpropyl)benzamide has a number of biochemical and physiological effects. It has been shown to reduce the sensitivity of neurons to cold temperatures and mechanical stimuli, suggesting that it may have potential applications in the treatment of chronic pain. It has also been shown to reduce the release of inflammatory cytokines, which could make it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-bromo-N-(1-ethylpropyl)benzamide in lab experiments is its selectivity for the TRPM8 ion channel. This means that it can be used to study the specific role of this channel in various physiological processes. However, one of the limitations of using 4-bromo-N-(1-ethylpropyl)benzamide is its relatively low potency compared to other TRPM8 inhibitors. This means that higher concentrations may be required to achieve the desired effects.
Future Directions
There are several future directions for research involving 4-bromo-N-(1-ethylpropyl)benzamide. One area of interest is its potential use in the treatment of chronic pain. Further studies are needed to determine its efficacy and safety in this regard. Another area of interest is its potential use in the treatment of inflammatory diseases such as arthritis. Finally, there is a need for further studies to determine the precise mechanism of action of 4-bromo-N-(1-ethylpropyl)benzamide and its potential interactions with other ion channels and receptors.
Synthesis Methods
The synthesis of 4-bromo-N-(1-ethylpropyl)benzamide involves the reaction of 4-bromoaniline with 1-ethylpropylamine in the presence of a catalyst such as palladium on carbon. The resulting product is then treated with benzoyl chloride to obtain 4-bromo-N-(1-ethylpropyl)benzamide. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
4-bromo-N-(1-ethylpropyl)benzamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use in the field of neuroscience. It has been shown to act as a selective inhibitor of the TRPM8 ion channel, which is involved in the detection of cold temperatures and pain sensation. This makes it a potential candidate for the development of new analgesic drugs.
properties
IUPAC Name |
4-bromo-N-pentan-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO/c1-3-11(4-2)14-12(15)9-5-7-10(13)8-6-9/h5-8,11H,3-4H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGKZPQNLJPARDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NC(=O)C1=CC=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-(pentan-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.